Cas no 1956325-40-8 (4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride)

4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride is a high-purity synthetic intermediate used in pharmaceutical research and development. Its spirocyclic structure, incorporating a benzofuran moiety and a piperidine ring, provides a rigid scaffold for designing bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry applications. The hydrochloride salt form ensures improved solubility and handling properties. This compound is particularly useful in the synthesis of CNS-targeting agents and receptor modulators due to its structural versatility. It is supplied with rigorous quality control to meet research standards, ensuring reproducibility in experimental studies.
4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride structure
1956325-40-8 structure
Product Name:4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride
CAS No:1956325-40-8
MF:C13H15ClF3NO
MW:293.712513208389
CID:5690970
PubChem ID:71743883
Update Time:2025-10-30

4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1956325-40-8
    • 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine]hydrochloride
    • 4-(TRIFLUOROMETHYL)-3H-SPIRO[BENZOFURAN-2,4'-PIPERIDINE] HCL
    • 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride
    • 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4''-piperidine] hydrochloride
    • Inchi: 1S/C13H14F3NO.ClH/c14-13(15,16)10-2-1-3-11-9(10)8-12(18-11)4-6-17-7-5-12;/h1-3,17H,4-8H2;1H
    • InChI Key: XBWMZQBSHSGKIF-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC=CC2=C1CC1(CCNCC1)O2)(F)F

Computed Properties

  • Exact Mass: 293.0794263g/mol
  • Monoisotopic Mass: 293.0794263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 312
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM212821-1g
4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride
1956325-40-8 97%
1g
$669 2021-08-04
Chemenu
CM212821-1g
4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride
1956325-40-8 97%
1g
$*** 2023-03-30

Additional information on 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride

4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] Hydrochloride (CAS No. 1956325-40-8): An Emerging Compound in Medicinal Chemistry

4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride (CAS No. 1956325-40-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The incorporation of a trifluoromethyl group and a spirocyclic scaffold makes this molecule particularly intriguing for researchers exploring new avenues in drug discovery and development.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the lipophilicity, metabolic stability, and bioavailability of molecules. In the case of 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride, this group likely contributes to its favorable pharmacokinetic properties, making it a promising candidate for further investigation.

The spirocyclic structure of this compound is another key feature that sets it apart from other molecules. Spirocycles are known for their rigidity and conformational restriction, which can lead to enhanced binding affinity and selectivity for specific biological targets. This is particularly important in the design of drugs that need to interact with complex protein structures or receptors.

Recent studies have highlighted the potential of 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The mechanism of action appears to involve the modulation of specific signaling pathways that are dysregulated in cancer, such as the PI3K/AKT/mTOR pathway. This finding opens up new possibilities for the development of targeted therapies for cancer patients.

In addition to its anticancer properties, 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride has also shown promise in neurodegenerative diseases. A study published in the European Journal of Medicinal Chemistry reported that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it could be a valuable candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. The hydrochloride salt enhances the bioavailability and shelf life of the molecule, making it more suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride exhibits a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will also help to optimize dosing regimens and identify any potential side effects or drug interactions.

The synthesis of 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride has been reported using various methodologies. One common approach involves the reaction of a trifluoromethylated benzofuran derivative with a piperidine derivative under appropriate conditions to form the spirocyclic structure. The final step typically involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production.

In conclusion, 4-(Trifluoromethyl)-3H-spiro[benzofuran-2,4'-piperidine] hydrochloride (CAS No. 1956325-40-8) represents an exciting new frontier in medicinal chemistry. Its unique combination of structural features and biological activities makes it a promising candidate for further research and development in various therapeutic areas. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its potential applications and mechanisms of action.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent